Cas no 955254-58-7 (2,5-difluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2,5-difluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide
• CAS No: 955254-58-7
• MF: C₁₈H₁₈F₂N₂O₄S
• MW: 396.408330440521
• CID: 5878512
• PubChem ID: 16919609
• Update Time: 2025-06-11

2,5-difluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,5-difluoro-N-[[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]methyl]-
• 2,5-difluoro-N-{[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}benzene-1-sulfonamide
• 2,5-difluoro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide
• F2371-0060
• AKOS024643758
• 2,5-difluoro-N-[[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]benzenesulfonamide
• 955254-58-7
• 2,5-difluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide

• Inchi： 1S/C18H18F2N2O4S/c1-26-15-5-3-14(4-6-15)22-11-12(8-18(22)23)10-21-27(24,25)17-9-13(19)2-7-16(17)20/h2-7,9,12,21H,8,10-11H2,1H3
• InChI Key： XZYOKXPWWTWIOE-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CC(=O)N(C3=CC=C(OC)C=C3)C2)(=O)=O)=CC(F)=CC=C1F

Computed Properties

• Exact Mass: 396.09553456g/mol
• Monoisotopic Mass: 396.09553456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 623.2±65.0 °C(Predicted)
• pka: 9.92±0.50(Predicted)

Additional information on 2,5-difluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide

Comprehensive Overview of 2,5-Difluoro-N-{1-(4-Methoxyphenyl)-5-Oxopyrrolidin-3-Ylmethyl}Benzene-1-Sulfonamide (CAS No. 955254-58-7)

2,5-Difluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide (CAS No. 955254-58-7) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a difluorobenzene core with a pyrrolidinone moiety, linked via a sulfonamide bridge. Its structural complexity and functional groups make it a valuable intermediate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in fluorinated compounds and sulfonamide-based drugs has positioned this molecule as a subject of intense study. Researchers are exploring its applications in anti-inflammatory, antimicrobial, and central nervous system (CNS) therapies. The presence of fluorine atoms enhances metabolic stability and bioavailability, addressing key challenges in modern drug development. Additionally, the 4-methoxyphenyl group contributes to improved pharmacokinetic properties, making it a candidate for optimizing lead compounds.

In the context of green chemistry and sustainable synthesis, 955254-58-7 has garnered attention for its potential to reduce synthetic steps in complex molecule assembly. Recent publications highlight its role in catalyzed cross-coupling reactions, aligning with industry trends toward efficiency and reduced environmental impact. Laboratories worldwide are investigating scalable routes to produce this compound with high purity, leveraging advancements in flow chemistry and continuous manufacturing.

From a commercial perspective, demand for high-purity intermediates like 2,5-difluoro-N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}benzene-1-sulfonamide is rising due to its versatility in custom synthesis and contract research organizations (CROs). Analytical methods such as HPLC, NMR, and LC-MS are critical for quality control, ensuring compliance with regulatory standards like ICH guidelines. Suppliers emphasize GMP-grade production to meet the stringent requirements of preclinical and clinical studies.

Emerging discussions in AI-driven drug discovery also reference this compound as a case study for virtual screening and molecular docking. Computational models predict its interactions with protease targets and kinase enzymes, accelerating hit-to-lead optimization. These innovations align with the pharmaceutical industry's shift toward data-driven R&D, reducing time and costs associated with traditional methods.

In summary, CAS No. 955254-58-7 represents a convergence of structural ingenuity and therapeutic potential. Its applications span medicinal chemistry, process optimization, and computational biology, reflecting broader trends in life sciences. As research progresses, this compound may unlock novel pathways for treating unmet medical needs while adhering to sustainable practices.